Cas no 1337343-82-4 (4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol)

• Product Name: 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol
• CAS No: 1337343-82-4
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6388298
• PubChem ID: 77128131
• Update Time: 2025-06-27

4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol
• 1337343-82-4
• EN300-1928100

• Inchi： 1S/C9H10F3NO2/c1-15-7-4-5(14)2-3-6(7)8(13)9(10,11)12/h2-4,8,14H,13H2,1H3
• InChI Key： FMPREAZEELEZGC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1OC)O)N)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol

Comprehensive Overview of 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol (CAS No. 1337343-82-4)

4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol, with the CAS number 1337343-82-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique trifluoroethylamine moiety attached to a methoxyphenol backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups contribute to its versatility in drug discovery and material science applications.

The trifluoroethyl group in 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol is particularly noteworthy due to its electron-withdrawing properties, which enhance the compound's stability and reactivity. Researchers are increasingly exploring its potential in designing fluorinated pharmaceuticals, a trending topic in medicinal chemistry. Fluorinated compounds are known for their improved metabolic stability and bioavailability, aligning with the growing demand for next-generation therapeutics.

In agrochemical applications, CAS 1337343-82-4 serves as a precursor for developing crop protection agents. The methoxyphenol moiety offers antioxidant properties, which are critical in formulating sustainable pesticides. This aligns with the global push toward eco-friendly agriculture, a hot topic among environmentalists and farmers alike. The compound's ability to integrate into green chemistry frameworks further underscores its relevance.

From a synthetic perspective, 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol is often synthesized via multi-step organic reactions, including reductive amination and etherification. Its purity and yield are critical factors for industrial-scale production, driving innovations in process optimization and catalytic systems. These advancements are frequently searched by chemists and engineers seeking efficient synthetic routes.

The compound's spectroscopic properties, such as NMR and IR signatures, are well-documented, aiding in its identification and quality control. Analytical chemists often reference CAS 1337343-82-4 when developing high-precision detection methods. This is particularly relevant in quality assurance protocols, a priority for regulatory compliance in pharmaceutical manufacturing.

Market trends indicate rising demand for fluorinated building blocks like 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol, driven by their utility in drug discovery pipelines. Pharmaceutical companies are investing heavily in targeted therapies, where this compound's structural features offer a competitive edge. Additionally, its role in material science, particularly in advanced polymers, is gaining traction among researchers.

In conclusion, 4-(1-amino-2,2,2-trifluoroethyl)-3-methoxyphenol (CAS 1337343-82-4) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials. Its unique chemical profile and alignment with industry trends make it a subject of ongoing research and commercial interest. As science advances, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.